1,3-Dihydrofuro[3,4-c]pyridine hydrochloride

• IUPAC Name: 1,3-dihydrofuro[3,4-c]pyridine;hydrochloride
• InChI: InChI=1S/C7H7NO.ClH/c1-2-8-3-7-5-9-4-6(1)7;/h1-3H,4-5H2;1H
• InChI Key: WPUDCIVQNSYXHI-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CO1)C=NC=C2.Cl
• Molecular Formula: C7H8ClNO
• Molecular Weight: 157.60 g/mol

Description

1,3-Dihydrofuro[3,4-c]pyridine hydrochloride is an organic compound with the CAS Number: 2139294-73-6. It has a molecular weight of 157.6 and its molecular formula is C7H8ClNO. It is a solid substance that should be stored in an inert atmosphere at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is 1,3-dihydrofuro[3,4-c]pyridine;hydrochloride. The InChI code is 1S/C7H7NO.ClH/c1-2-8-3-7-5-9-4-6(1)7;/h1-3H,4-5H2;1H and the InChI key is WPUDCIVQNSYXHI-UHFFFAOYSA-N. The SMILES representation is C1C2=C(CO1)C=NC=C2.Cl.

Physical And Chemical Properties Analysis

This compound is a solid substance. Its exact melting point, boiling point, and density are not specified in the search results.

Scientific Research Applications

Synthesis and Chemical Reactivity

1,3-Dihydrofuro[3,4-c]pyridine derivatives have been synthesized and explored for their unique chemical reactivity and potential biological activities. These compounds show versatility in chemical transformations, enabling the development of novel synthetic methods and the exploration of new biological activities. The regiospecific reduction of the C=N bond in related dihydropyridines highlights the potential for targeted chemical modifications, contributing to the synthesis of compounds with diverse biological activities (Ershov et al., 2014).

Biological Activity

Dihydrofuro[3,4-c]pyridinones have been identified as inhibitors of the cytolytic effects of the pore-forming glycoprotein perforin, representing a new class of small molecules with potential immunomodulatory properties. This discovery paves the way for the development of therapeutics targeting immune system disorders (Lena et al., 2008).

Novel Synthetic Routes

A convenient domino route for synthesizing novel 1,3-dihydrofuro[3,4-c]pyridines from pyridoxal and alkyl, aryl, or heteroaryl ketones under basic conditions has been reported. This method offers a straightforward approach to obtaining a series of derivatives with potential for further functionalization and exploration of biological activity (Pizzuti et al., 2020).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapours/spray and IF IN EYES: Rinse cautiously with water for several minutes.